Cas no 1247802-08-9 (4-nitropyridine-2-thiol)

4-Nitropyridine-2-thiol is a heterocyclic compound featuring a nitro group at the 4-position and a thiol group at the 2-position of the pyridine ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The nitro group enhances electrophilic properties, while the thiol moiety allows for nucleophilic substitution or metal coordination, making it a versatile intermediate. Its stability under controlled conditions ensures reliable performance in synthetic workflows. The compound is particularly valued in the development of sulfur-containing derivatives and as a ligand in catalytic systems. Proper handling is required due to potential sensitivity.
4-nitropyridine-2-thiol structure
4-nitropyridine-2-thiol structure
Product Name:4-nitropyridine-2-thiol
CAS No:1247802-08-9
MF:C5H4N2O2S
MW:156.162459373474
MDL:MFCD16083883
CID:5157944
Update Time:2025-10-30

4-nitropyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-1H-pyridine-2-thione
    • 4-nitropyridine-2-thiol
    • MDL: MFCD16083883
    • Inchi: 1S/C5H4N2O2S/c8-7(9)4-1-2-6-5(10)3-4/h1-3H,(H,6,10)
    • InChI Key: AUMRTBXGACNUQO-UHFFFAOYSA-N
    • SMILES: N(C1C=CNC(=S)C=1)(=O)=O

4-nitropyridine-2-thiol Pricemore >>

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Additional information on 4-nitropyridine-2-thiol

Recent Advances in the Study of 4-Nitropyridine-2-thiol (CAS: 1247802-08-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-nitropyridine-2-thiol (CAS: 1247802-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The briefing is based on a comprehensive review of recent peer-reviewed literature, patents, and industry reports.

Recent studies have highlighted the role of 4-nitropyridine-2-thiol as a versatile scaffold in medicinal chemistry. Its nitro and thiol functional groups make it an attractive candidate for the development of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein tyrosine phosphatases (PTPs), a class of enzymes implicated in numerous diseases, including cancer and diabetes. The study reported a significant reduction in PTP activity in vitro, suggesting its potential as a lead compound for further optimization.

In addition to its inhibitory properties, 4-nitropyridine-2-thiol has also been explored for its antimicrobial activity. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its effectiveness against multidrug-resistant bacterial strains, particularly Staphylococcus aureus and Escherichia coli. The compound exhibited a minimum inhibitory concentration (MIC) comparable to existing antibiotics, with the added advantage of a novel mechanism of action that could circumvent resistance pathways. These findings underscore its potential as a promising candidate for the development of next-generation antimicrobial agents.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4-nitropyridine-2-thiol. A 2022 patent application (WO2022156789) described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate large-scale production and further exploration of its pharmaceutical applications. The patent also highlighted the compound's stability under various conditions, a critical factor for its viability in drug formulation.

Despite these promising developments, challenges remain in the clinical translation of 4-nitropyridine-2-thiol. Pharmacokinetic studies have indicated limited bioavailability, prompting ongoing research into prodrug strategies and formulation technologies to enhance its delivery. Recent work published in Molecular Pharmaceutics explored the use of nanoparticle-based carriers to improve its solubility and tissue penetration, with preliminary results showing enhanced efficacy in animal models. These efforts are crucial for advancing the compound toward preclinical and clinical trials.

In conclusion, 4-nitropyridine-2-thiol (CAS: 1247802-08-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic and formulation advancements, position it as a valuable candidate for further investigation. Future studies should focus on addressing its pharmacokinetic limitations and exploring its potential in combination therapies. The continued exploration of this compound holds promise for addressing unmet medical needs in infectious diseases, oncology, and beyond.

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